Cas no 67259-63-6 (4-[4-(trifluoromethyl)phenyl]piperidine)

• Product Name: 4-[4-(trifluoromethyl)phenyl]piperidine
• CAS No: 67259-63-6
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• MDL: MFCD05189944
• CID: 58556
• PubChem ID: 12440702
• Update Time: 2025-05-24

4-[4-(trifluoromethyl)phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[4-(trifluoromethyl)phenyl]-
• 4-[4-(trifluoromethyl)phenyl]Piperidine
• 4-(4-(trifluoromethyl)phenyl)piperidine
• 4-(4-CF3-phenyl)piperidine
• 4-(4-Trifloromethylphenyl)piperidine
• 4-(4-Trifluoromethyl-phenyl)-piperidine
• BDBM50379809
• CHEMBL2021655
• MFCD05189944
• 4-[4-(trifluoromethyl)phenyl]-Piperidine
• 4-(4-(Trifluoromethyl)phenyl)piperidine, AldrichCPR
• SB38234
• FT-0759494
• CHEMBL2011552
• 4-(p-trifluoromethylphenyl)piperidine
• DTXSID30498355
• AKOS000208829
• F13648
• F8880-1361
• 67259-63-6
• BB 0254340
• SCHEMBL373310
• EN300-150461
• A835683
• 4-(4-Trifluoromethylphenyl)piperidine
• NCTHTPOUYIEKLZ-UHFFFAOYSA-N
• 4-[4-(trifluoromethyl)phenyl]piperidine

• MDL： MFCD05189944
• Inchi： 1S/C12H14F3N/c13-12(14,15)11-3-1-9(2-4-11)10-5-7-16-8-6-10/h1-4,10,16H,5-8H2
• InChI Key： AKGAUMQWPLQYHW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 229.10800
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 276 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.469
• PSA: 12.03000
• LogP: 3.50120

4-[4-(trifluoromethyl)phenyl]piperidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 4-[4-(trifluoromethyl)phenyl]piperidine

Comprehensive Analysis of 4-[4-(Trifluoromethyl)phenyl]piperidine (CAS No. 67259-63-6): Properties, Applications, and Industry Trends

4-[4-(Trifluoromethyl)phenyl]piperidine (CAS No. 67259-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a piperidine ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic pathways, and emerging applications while addressing frequently searched queries such as "4-[4-(trifluoromethyl)phenyl]piperidine solubility" and "CAS 67259-63-6 suppliers."

The compound's molecular formula, C₁₂H₁₄F₃N, reflects its hybrid aromatic-aliphatic nature, which contributes to its versatility in drug discovery. Researchers often explore its potential as a building block for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with trending topics like "targeted cancer therapies" and "neuropharmacology advancements." Its lipophilicity, influenced by the trifluoromethylphenyl moiety, enhances membrane permeability—a critical factor in optimizing drug bioavailability.

From a synthetic chemistry perspective, 67259-63-6 is typically prepared via palladium-catalyzed cross-coupling reactions or reductive amination protocols. Recent publications highlight improved yields using microwave-assisted synthesis, a technique frequently searched in "green chemistry methodologies." Analytical data, including NMR spectra (¹H, ¹³C, ¹⁹F) and HPLC purity profiles, are essential for quality control—addressing common queries like "4-[4-(trifluoromethyl)phenyl]piperidine characterization."

In material science, this compound's thermal stability (decomposition point >250°C) makes it suitable for high-performance polymer additives. Industry reports correlate its derivatives with "OLED materials" and "liquid crystal formulations," tapping into the growing demand for flexible electronics. Regulatory-compliant manufacturers emphasize REACH certification and GMP standards, responding to searches for "CAS 67259-63-6 regulatory status."

Environmental and safety assessments reveal that 4-[4-(trifluoromethyl)phenyl]piperidine exhibits low ecotoxicity, though proper personal protective equipment (PPE) is recommended during handling. This aligns with Google Trends data showing increased interest in "sustainable chemical handling." Storage recommendations (-20°C under inert atmosphere) and compatibility with common solvents (DMSO, ethanol) are frequently documented in technical datasheets.

Market analysts note rising procurement of 67259-63-6 by contract research organizations (CROs), particularly in Asia-Pacific regions. Patent landscapes reveal its incorporation in antiviral drug candidates—a hotspot since the COVID-19 pandemic. The compound's cost-efficiency compared to analogous fluorinated intermediates positions it favorably in competitive markets, addressing queries like "bulk 4-[4-(trifluoromethyl)phenyl]piperidine pricing."

Future research directions may explore its chiral derivatives for asymmetric catalysis or bioconjugation techniques in antibody-drug conjugates (ADCs). As AI-driven drug design accelerates, computational studies of this scaffold's molecular docking properties could unlock novel therapeutic applications, resonating with searches for "AI in medicinal chemistry."